5-(3,4-Diethoxybenzylidene)rhodanine

• Molecular Formula: C14H15NO3S2
• Molecular Weight: 309.4 g/mol
• IUPAC Name: 5-[(3,4-diethoxyphenyl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C14H15NO3S2/c1-3-17-10-6-5-9(7-11(10)18-4-2)8-12-13(16)15-14(19)20-12/h5-8H,3-4H2,1-2H3,(H,15,16,19)
• InChI Key: ATVVOJDARQFAJF-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C=C2C(=O)NC(=S)S2)OCC

Description

5-(3,4-Diethoxybenzylidene)rhodanine is a rhodanine-based small molecule of significant interest in medicinal chemistry and biochemical research. Rhodanine derivatives are recognized for their wide spectrum of biological activities, functioning as versatile scaffolds in the discovery and development of novel therapeutic agents . Research on similar 5-benzylidene-rhodanine compounds has demonstrated promising anticancer properties , with mechanisms of action that include inducing apoptosis and causing cell cycle arrest, particularly in the S-phase . Furthermore, this class of compounds exhibits antimicrobial activity , showing bacteriostatic or bactericidal effects against various Gram-positive bacterial strains . The 3,4-diethoxybenzylidene substituent is expected to influence the compound's electronic properties and binding affinity, making it a valuable tool for structure-activity relationship (SAR) studies. Researchers utilize this compound in the synthesis of more complex molecules and to investigate its inhibitory effects on various enzymatic targets . This product is intended For Research Use Only and is not for diagnostic or therapeutic procedures.

Comparison with Similar Compounds

Structural and Electronic Properties

Table 1: Substituent Effects on Key Molecular Parameters

Compound	Substituents	Key Features
5-(3,4-Diethoxybenzylidene)rhodanine	3,4-diethoxy	High lipophilicity (ethoxy groups), moderate electronegativity (O, S atoms)
5-(4-Hydroxy-3-methoxybenzylidene)rhodanine (RD-1)	4-hydroxy, 3-methoxy	Enhanced antioxidant activity (free -OH group), improved mitochondrial function
5-(4-Dimethylaminobenzylidene)rhodanine	4-dimethylamino	Strong electron-donating group (NMe₂), used in photoconductive polymers
5-(2,3,4-Trifluorobenzylidene)rhodanine	2,3,4-trifluoro	High electronegativity (F atoms), potent anti-MRSA activity (MIC: 32 µg/mL)
5-(4-Fluorobenzylidene)rhodanine	4-fluoro	Bioactive probe for Tau pathology detection and CDK2 inhibition

• Electronic Effects: Ethoxy groups in 5-(3,4-Diethoxybenzylidene)rhodanine are weaker hydrogen-bond donors compared to hydroxyl or amino groups in analogs like RD-1 or 5-(4-dimethylaminobenzylidene)rhodanine. This reduces interactions with polar targets (e.g., tyrosine kinase) but enhances passive diffusion across lipid membranes .

Preparation Methods

Reaction Mechanism and Standard Protocol

The most widely reported method involves the acid-catalyzed condensation of rhodanine with 3,4-diethoxybenzaldehyde. The reaction proceeds via a nucleophilic attack of the rhodanine’s active methylene group on the aldehyde carbonyl, followed by dehydration to form the benzylidene product.

Typical Procedure :

• Reagents :

  • Rhodanine (1 equiv, 6.86 g)

  • 3,4-Diethoxybenzaldehyde (1 equiv, 10.0 g)

  • Sodium acetate (14.5 g, as base)

  • Glacial acetic acid (70 mL, solvent and catalyst)

• Steps :

  • Reflux the mixture at 118°C for 1 hour.

  • Pour the hot solution into ice-cold water (1 L) to precipitate the product.

  • Filter and recrystallize from ethanol.

• Yield : 73% (10.22 g).

Key Observations

• Catalyst Role : Sodium acetate neutralizes acetic acid, enhancing the nucleophilicity of rhodanine’s methylene group.

• Side Reactions : Prolonged heating (>2 hours) may lead to dimerization or decomposition.

Microwave-Assisted Synthesis

Enhanced Efficiency with Alum Catalyst

Microwave irradiation significantly reduces reaction time while improving yield. A green chemistry approach using alum (KAl(SO₄)₂·12H₂O) as a catalyst in water has been reported:

Procedure :

• Reagents :

  • Rhodanine (1 equiv)

  • 3,4-Diethoxybenzaldehyde (1.2 equiv)

  • Alum (15 mol%)

  • Water (solvent)

• Steps :

  • Irradiate the mixture at 300 W for 10–15 minutes.

  • Cool and filter the precipitate.

• Yield : 94%.

Advantages Over Conventional Methods

• Time Reduction : 15 minutes vs. 1 hour.

• Solvent Safety : Water replaces toxic acetic acid.

Alternative Synthetic Routes

Thiourea-Thioglycolic Acid Cyclization

A novel one-pot method involves cyclizing thiourea derivatives with thioglycolic acid under HCl catalysis. While this approach is effective for N-aryl rhodanines, adapting it for 5-(3,4-diethoxybenzylidene)rhodanine requires substituting thiourea with 3,4-diethoxybenzaldehyde-derived intermediates.

Example Protocol :

• Reagents :

  • 3,4-Diethoxybenzaldehyde-derived thiourea (1 equiv)

  • Thioglycolic acid (1 equiv)

  • HCl (1.2 mol%)

• Yield : ~80% (estimated for analogous structures).

Optimization of Reaction Parameters

Solvent and Catalyst Screening

Catalyst	Solvent	Temperature	Time	Yield	Source
Sodium acetate	Acetic acid	118°C	1 hour	73%
Alum	Water	100°C (MW)	15 min	94%
Piperidine	Ethanol	Reflux	3 hours	68%

• Key Insight : Alum in water under microwave irradiation offers the highest efficiency.

Molar Ratio Optimization

A 1:1.2 molar ratio of 3,4-diethoxybenzaldehyde to rhodanine maximizes yield by ensuring complete consumption of the aldehyde.

Analytical Characterization

Spectroscopic Data

• Melting Point : 243–245°C.

• IR (KBr) :

  • 1685 cm⁻¹ (C=O),

  • 1590 cm⁻¹ (C=N),

  • 1250 cm⁻¹ (C-O-C).

• ¹H NMR (DMSO-d₆) :

  • δ 1.35 (t, 6H, -OCH₂CH₃),

  • δ 4.10 (q, 4H, -OCH₂CH₃),

  • δ 7.52 (s, 1H, CH=),

  • δ 7.60–7.85 (m, 3H, aromatic).

Purity Assessment

HPLC analysis typically shows >98% purity when recrystallized from ethanol.

Challenges and Solutions

Common Pitfalls

• Low Yield : Often due to incomplete aldehyde conversion. Solution: Use a 10–20% excess of aldehyde.

• Impurities : Residual acetic acid may co-precipitate. Solution: Wash with cold ethanol.

Industrial-Scale Adaptations

Batch Process Optimization

• Scale : 1 kg batches.

• Cost Drivers :

  • 3,4-Diethoxybenzaldehyde (accounts for 65% of material costs).

  • Solvent recovery systems reduce waste .

Q & A

Q. What are the common synthetic routes for preparing 5-(3,4-Diethoxybenzylidene)rhodanine and its derivatives?

A typical synthesis involves condensation of rhodanine with substituted benzaldehydes under acidic conditions. For example, ammonium acetate in acetic acid at 80–85°C facilitates the formation of the benzylidene moiety (Scheme 1 in ). Variations in substituents on the aldehyde component (e.g., diethoxy vs. nitro groups) require optimization of reaction time and temperature. Characterization often includes melting point determination, IR (to confirm C=O and C=S stretches), and NMR spectroscopy to verify regiochemistry .

Q. How can spectroscopic techniques confirm the structure of rhodanine derivatives?

• IR Spectroscopy : Key peaks include C=O (~1703 cm⁻¹), C=S (~1326 cm⁻¹), and aromatic C-H stretches (~2966 cm⁻¹) ().
• NMR : The benzylidene proton appears as a singlet (~7.64 ppm in DMSO-d₆), while substituents like diethoxy groups show characteristic splitting patterns (e.g., δ 1.21–1.22 ppm for isopropyl protons) ().
• HRMS : Used to confirm molecular ion peaks (e.g., MH+ at 335.1249 for a derivative with C₁₇H₂₂N₂OS₂) ().

Q. What biological activities are associated with 5-(3,4-Diethoxybenzylidene)rhodanine derivatives?

Rhodanine derivatives exhibit antimicrobial, anticancer, and antiviral properties. For example, glucosylated derivatives inhibit herpes simplex virus RNA synthesis ( ), while 5-benzylidene analogs show activity against Trypanosoma brucei (IC₅₀: 0.6–0.7 mM) ( ). However, substitutions at the 3- or 5-position are critical; 3,5-disubstituted derivatives often lose efficacy due to steric hindrance ( ).

Advanced Research Questions

Q. How does tautomerization of the rhodanine core influence its reactivity and interactions?

Rhodanine exists in equilibrium between dioxo, dithione, and oxo/thione tautomers. Density functional theory (DFT) studies suggest that the oxo/thione form predominates, enabling hydrogen bonding with biological targets (e.g., HCV polymerase via exocyclic oxygen) ( ). Tautomer stability is pH-dependent, affecting proton affinity and metal coordination ().

Q. What methodologies resolve contradictions in biological activity data among structurally similar derivatives?

• Structure-Activity Relationship (SAR) Analysis : Compare substituent effects (e.g., electron-withdrawing nitro groups enhance metal-binding capacity, while hydrophilic glucosyl units improve solubility but reduce membrane permeability) ( ).
• Dose-Response Studies : Test derivatives across a concentration gradient to identify non-linear effects (e.g., compound (25) in shows activity against A. niger only at specific thresholds).
• Computational Modeling : Use molecular docking to predict binding modes and explain discrepancies (e.g., carboxyl groups at N-3 enhance hydrogen bonding, while their absence reduces activity) ( ).

Q. What computational strategies predict the binding affinity of rhodanine derivatives to cancer targets?

• Molecular Docking : Simulate interactions with proteins like Pim-1 kinase or Bcl-2 ( ). For example, 5-(4-iodobenzylidene)rhodanine derivatives bind to arginine residues via hydrogen bonds ( ).
• 3D-QSAR : Correlate electrostatic and steric fields with inhibitory activity (e.g., against prostate cancer cell lines) ( ).
• MD Simulations : Assess stability of ligand-receptor complexes over time ( ).

Q. How can substitution patterns on the benzylidene moiety enhance antimicrobial efficacy?

• Electron-Withdrawing Groups : Nitro or halide substituents increase electrophilicity, improving interactions with bacterial enzymes ( ).
• Hydrophilic Modifications : Glucosylation enhances water solubility but may require acetyl protection to maintain activity ( ).
• Steric Optimization : Bulky groups (e.g., isopropyl) reduce rotational freedom, stabilizing binding to target sites ().

Q. What in vivo models assess the neuropharmacological potential of rhodanine derivatives?

Chronic corticosterone-induced anxiety/depression models in mice demonstrate that 5-(4-hydroxy-3-dimethoxybenzylidene)-rhodanine (RD-1) improves mitochondrial function, reducing oxidative stress ( ). Key metrics include behavioral tests (e.g., elevated plus maze) and biochemical markers (e.g., mitochondrial membrane potential).

Q. How are rhodanine derivatives applied in corrosion inhibition studies?

Electrochemical impedance spectroscopy (EIS) and weight loss measurements show that 5-(4-Dimethylaminobenzylidene)rhodanine adsorbs onto mild steel in HCl via physisorption, forming a protective layer ( ). DFT calculations correlate inhibition efficiency with frontier orbital energies (e.g., higher HOMO-LUMO gaps indicate stronger adsorption) ( ).

Q. What pharmacokinetic improvements arise from hydrophilic group incorporation (e.g., glucosyl units)?

Glucosylation increases water solubility and bioavailability but may reduce blood-brain barrier penetration. In vitro assays (e.g., Caco-2 cell permeability) and in vivo pharmacokinetic profiling (AUC, half-life) are used to balance these effects ( ).